1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-hydroxypropyl)urea
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Description
1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-hydroxypropyl)urea is a useful research compound. Its molecular formula is C16H21N3O5 and its molecular weight is 335.36. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Activities
The preparation and characterization of compounds in the dioxin-ethanol medium, including derivatives with antioxidant properties, have been highlighted in research. Specifically, a derivative exhibited high antioxidant activities, with significant scavenging activity against DPPH radicals, showcasing its potential for applications requiring antioxidant properties (Afnan E. Abd-Almonuim, Shaimaa M. Mohammed, Ihab I. Al-khalifa, 2020).
Synthesis and Characterization Techniques
Innovative methods for the synthesis and characterization of dihydrouracils have been developed, emphasizing the crucial role of uracil and its derivatives. These methods provide moderate-to-high yields, showcasing advancements in the synthesis of biologically important compounds (S. N. Bukhari, H. Ejaz, Mervat A. Elsherif, Nenad Ž. Janković, 2022).
Fluorescent Labeling Applications
The synthesis of a fluorescent xanthenic derivative for labeling amine residues demonstrates the compound's utility in biomedical research, enabling the stable covalent labeling of biopolymers for various analytical purposes (L. Crovetto, R. Rios, J. M. Alvarez-Pez, J. M. Paredes, Patricia Lozano–Velez, C. del Valle, E. Talavera, 2008).
Antimicrobial Activities
Research into N-substituted N′-[6-methyl-2-oxido-1,3,2-dioxaphosphinino(5,4-b)pyridine-2-yl]ureas showcases moderate antimicrobial activity, offering insights into the development of new antimicrobial agents (P. V. G. Reddy, C. S. Reddy, M. Venugopal, 2003).
Properties
IUPAC Name |
1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-(3-hydroxypropyl)urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O5/c20-5-1-4-17-16(22)18-11-8-15(21)19(10-11)12-2-3-13-14(9-12)24-7-6-23-13/h2-3,9,11,20H,1,4-8,10H2,(H2,17,18,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WFQDXKHSICYBNK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)N3CC(CC3=O)NC(=O)NCCCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.